Cas no 27861-53-6 ((2,5-Dimethoxy-phenyl)-hydrazine)

• Product Name: (2,5-Dimethoxy-phenyl)-hydrazine
• CAS No: 27861-53-6
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 4643185
• PubChem ID: 12844888
• Update Time: 2025-06-09

(2,5-Dimethoxy-phenyl)-hydrazine Chemical and Physical Properties

Names and Identifiers

• (2,5-Dimethoxy-phenyl)-hydrazine

• MDL： MFCD02657468
• Inchi： 1S/C8H12N2O2/c1-11-6-3-4-8(12-2)7(5-6)10-9/h3-5,10H,9H2,1-2H3
• InChI Key： VTLHVSRCNDQMFQ-UHFFFAOYSA-N
• SMILES： N(C1=CC(OC)=CC=C1OC)N

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (2,5-Dimethoxy-phenyl)-hydrazine

Introduction to (2,5-Dimethoxy-phenyl)-hydrazine (CAS No. 27861-53-6)

(2,5-Dimethoxy-phenyl)-hydrazine, with the chemical formula C₈H₁₀N₂O₂ and CAS number 27861-53-6, is a significant compound in the field of organic synthesis and pharmaceutical research. This aromatic hydrazine derivative features two methoxy groups at the 2 and 5 positions of the phenyl ring, making it a versatile intermediate in the synthesis of various biologically active molecules.

The< strong>structure of (2,5-Dimethoxy-phenyl)-hydrazine lends itself to a wide range of chemical reactions, including condensation reactions with carbonyl compounds to form hydrazones, which are crucial in drug development. Its< strong>chemical properties make it particularly useful in the preparation of heterocyclic compounds and as a precursor in the synthesis of pharmaceuticals targeting neurological and cardiovascular diseases.

In recent years, (2,5-Dimethoxy-phenyl)-hydrazine has garnered attention for its potential applications in medicinal chemistry. Researchers have been exploring its utility in the development of novel therapeutic agents due to its ability to form stable complexes with metal ions, which is a key feature in many pharmacological applications. The< strong>hydrazine moiety in this compound is particularly interesting because it can participate in various redox reactions, making it a valuable building block for designing new drugs.

One of the most exciting areas of research involving (2,5-Dimethoxy-phenyl)-hydrazine is its role in the synthesis of< strong>antioxidant compounds. Oxidative stress is a major factor in the pathogenesis of many diseases, including neurodegenerative disorders and cancer. The< strong>dimethoxy substituents on the phenyl ring enhance the electron-donating capacity of the hydrazine group, which can be exploited to develop effective antioxidants. Recent studies have shown that derivatives of (2,5-Dimethoxy-phenyl)-hydrazine exhibit significant protective effects against oxidative damage in cellular models.

The< strong>pharmaceutical industry has also been keenly interested in this compound for its potential use in treating inflammatory diseases. Inflammation is a complex biological process that involves the release of various mediators, including reactive oxygen species (ROS). The ability of (2,5-Dimethoxy-phenyl)-hydrazine to scavenge ROS makes it a promising candidate for developing anti-inflammatory agents. Preclinical studies have demonstrated that certain derivatives of this compound can modulate inflammatory pathways, offering new therapeutic strategies for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its pharmacological applications, (2,5-Dimethoxy-phenyl)-hydrazine has found utility in materials science. Its ability to form coordination complexes with transition metals has led to its use as a ligand in catalytic systems. These metal complexes have been investigated for their potential in organic transformations that are relevant to industrial processes. The< strong>catalytic activity of these complexes makes them valuable tools for synthesizing complex organic molecules efficiently.

The< strong>synthesis of (2,5-Dimethoxy-phenyl)-hydrazine involves several key steps that highlight its importance as an intermediate. Typically, it is prepared by nucleophilic aromatic substitution on 2,5-dimethoxybenzaldehyde using hydrazine hydrate as the nucleophile. This reaction proceeds under mild conditions and yields high yields of the desired product. The purity and yield of this synthesis are critical for ensuring its suitability for further applications in pharmaceutical research.

The< strong-characterization of (2,5-Dimethoxy-phenyl)-hydrazine is another important aspect that has been extensively studied. Modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its structure and confirm its identity. These techniques provide detailed information about the molecular structure, which is essential for understanding its reactivity and potential applications.

In conclusion, (2,5-Dimethoxy-phenyl)-hydrazine is a multifaceted compound with significant implications in pharmaceutical research and materials science. Its unique< strong-molecular structure and< strong-reactive properties make it a valuable intermediate for synthesizing various biologically active molecules. Recent advancements in synthetic methodologies and analytical techniques have further enhanced our understanding of this compound's potential applications. As research continues to uncover new uses for (2,5-Dimethoxy-phenyl)-hydrazine, it is likely to remain a cornerstone in the development of innovative therapeutic agents and advanced materials.